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Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B1238837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TRIS maleate buffer is a versatile buffer system used in a variety of biochemical and molecular

biology applications. Its buffering range, typically cited between pH 6.4 and 8.0, makes it

particularly useful for procedures requiring a stable pH in the slightly acidic to neutral range.

This buffer is utilized in various applications, including as a buffer for electron microscopy and

in studies of nucleic acids. The combination of TRIS (tris(hydroxymethyl)aminomethane), a

primary amine, with the dicarboxylic maleic acid allows for effective pH control in its buffering

range. This document provides a detailed protocol for the preparation of a 1M TRIS maleate
stock solution.

Chemical and Physical Data
A clear understanding of the properties of the constituent chemicals is crucial for accurate

buffer preparation. The table below summarizes the key quantitative data for TRIS base and

maleic acid.
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Property TRIS Base Maleic Acid

Molecular Weight 121.14 g/mol 116.07 g/mol

pKa (at 25°C) ~8.1 pKa1 ≈ 1.9, pKa2 ≈ 6.2

Appearance White crystalline powder Colorless crystalline solid

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a 1M TRIS maleate stock

solution. As the final pH of the buffer is application-dependent, this protocol describes the

preparation of the concentrated stock, which can then be adjusted to the desired pH.

Materials and Reagents:

TRIS (tris(hydroxymethyl)aminomethane) base (MW = 121.14 g/mol )

Maleic acid (MW = 116.07 g/mol )

Deionized or distilled water

Magnetic stirrer and stir bar

Beaker (2 L)

Graduated cylinder (1 L)

Calibrated pH meter

0.22 µm sterile filter (optional, for sterilization)

Sterile storage bottles

Procedure:

Dissolve TRIS Base: In a 2 L beaker, dissolve 121.14 g of TRIS base in approximately 800

mL of deionized water. Stir using a magnetic stirrer until the TRIS base is completely

dissolved.
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Add Maleic Acid: Carefully and slowly add 116.07 g of maleic acid to the TRIS solution while

continuously stirring. The reaction between the base (TRIS) and the acid (maleic acid) is

exothermic, so the solution may warm up.

Cool to Room Temperature: Allow the solution to cool to room temperature before

proceeding to pH adjustment. The pH of TRIS buffers is known to be temperature-

dependent.

Adjust pH: Calibrate the pH meter at the temperature at which the buffer will be used. Place

the calibrated pH electrode into the solution. The initial pH will likely be acidic. To raise the

pH into the buffering range (6.4-8.0), you can add a concentrated solution of TRIS base or a

strong base like NaOH. Conversely, to lower the pH, you can add more maleic acid. For a

1M stock, it is often prepared without pH adjustment and the final working solution's pH is

adjusted upon dilution. However, if a specific pH for the 1M stock is desired, careful titration

is required.

Final Volume Adjustment: Once the desired pH is reached (if adjusting the stock), transfer

the solution to a 1 L graduated cylinder and add deionized water to bring the final volume to

1 L.

Sterilization and Storage: For applications requiring sterility, filter the solution through a 0.22

µm sterile filter into a sterile storage bottle. Store the 1M TRIS maleate stock solution at 2-

8°C.

Workflow for Preparing 1M TRIS Maleate Stock
Solution
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Start

Dissolve 121.14 g TRIS Base
in ~800 mL dH2O

Slowly add 116.07 g Maleic Acid
while stirring

Cool solution to
room temperature

Adjust pH to desired value
(optional for stock)

Adjust final volume to 1 L
with dH2O

Sterilize by filtration
(0.22 µm filter)

Store at 2-8°C

End

Click to download full resolution via product page

Caption: Workflow for the preparation of 1M TRIS maleate stock solution.

Application Notes
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Buffering Range: TRIS maleate buffer is effective in the pH range of 6.4 to 8.0. For

applications outside this range, consider an alternative buffer system.

Temperature Dependence: The pH of TRIS buffers is sensitive to temperature changes. It is

crucial to measure and adjust the pH at the temperature at which the buffer will be used.

Storage and Stability: The prepared 1M TRIS maleate stock solution should be stored in a

tightly sealed container at 2-8°C to minimize changes in pH due to CO2 absorption from the

atmosphere and to prevent microbial growth. Under these conditions, the solution is stable

for several months.

Dilution: To prepare a working solution, dilute the 1M stock solution with deionized water to

the desired final concentration and adjust the pH as needed for your specific application.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including

safety glasses and gloves, when handling chemicals. Maleic acid is a skin and eye irritant.

Work in a well-ventilated area.

To cite this document: BenchChem. [Preparation of 1M TRIS Maleate Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238837#how-to-prepare-1m-tris-maleate-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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